Cas no 2172101-65-2 (9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane)
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane
- 2172101-65-2
- EN300-1644523
- 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
-
- Inchi: 1S/C15H27NO2/c1-12-2-5-15(6-3-12)14(16-7-9-18-15)10-13-4-8-17-11-13/h12-14,16H,2-11H2,1H3
- InChI Key: HPWOTLQBWIMCLQ-UHFFFAOYSA-N
- SMILES: O1CCNC(CC2COCC2)C21CCC(C)CC2
Computed Properties
- Exact Mass: 253.204179104g/mol
- Monoisotopic Mass: 253.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.5Ų
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644523-0.05g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 0.05g |
$1212.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-0.1g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 0.1g |
$1269.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-0.25g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 0.25g |
$1328.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-0.5g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 0.5g |
$1385.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-1.0g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 1g |
$1442.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-2.5g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 2.5g |
$2828.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-5.0g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 5g |
$4184.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-10.0g |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 10g |
$6205.0 | 2023-06-04 | ||
| Enamine | EN300-1644523-50mg |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 50mg |
$1212.0 | 2023-09-22 | ||
| Enamine | EN300-1644523-100mg |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane |
2172101-65-2 | 100mg |
$1269.0 | 2023-09-22 |
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane
Recent Advances in the Study of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2)
The compound 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its 1-oxa-4-azaspiro[5.5]undecane core, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages catalytic enantioselective methods to produce the compound with high enantiomeric excess (ee > 95%). This advancement is critical for ensuring the compound's suitability for further pharmacological evaluation, as enantiopurity often correlates with biological activity and safety profiles.
In terms of biological activity, preliminary in vitro studies have demonstrated that 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane exhibits moderate inhibitory effects on certain kinase targets implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown promising activity against protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. These findings suggest potential applications in the development of therapeutics for conditions such as rheumatoid arthritis and certain cancers, although further in vivo studies are required to validate these effects.
Another area of interest is the compound's potential as a central nervous system (CNS) agent. Structural analogs of 1-oxa-4-azaspiro[5.5]undecane have been reported to cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. While direct evidence for 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane's CNS activity is still limited, molecular modeling studies predict favorable BBB permeability, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Despite these promising findings, challenges remain in the development of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatizing the oxolan-3-ylmethyl moiety to enhance pharmacokinetic properties while retaining biological activity.
In conclusion, 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2) represents a promising scaffold for medicinal chemistry applications. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical development. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into viable drug candidates.
2172101-65-2 (9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)